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Abstract

This technical guide provides a comprehensive overview of 6,6-Dimethylazepan-4-one
hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug discovery.
This document details its chemical identity, physicochemical properties, and a proposed
synthetic pathway. Due to the limited availability of specific experimental data for this
compound, this guide synthesizes information from related azepan-4-one structures to provide
insights into its potential applications and biological significance. This guide is intended for
researchers, scientists, and professionals in the field of drug development.

Introduction

The azepane scaffold is a privileged seven-membered nitrogen-containing heterocycle that
forms the core of numerous biologically active molecules and natural products. Its
conformational flexibility allows for diverse interactions with biological targets, making it a
valuable building block in medicinal chemistry. Substituted azepan-4-ones, in particular, serve
as versatile intermediates for the synthesis of more complex molecules with potential
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therapeutic applications. 6,6-Dimethylazepan-4-one hydrochloride, as a specific derivative,
presents a unique structural motif with the gem-dimethyl group potentially influencing its
metabolic stability and binding affinity to target proteins. This guide aims to consolidate the
available information and provide a scientifically grounded perspective on this compound.

Physicochemical Properties

The fundamental physicochemical properties of 6,6-Dimethylazepan-4-one hydrochloride
are crucial for its handling, formulation, and interpretation in experimental settings.

Property Value Source

6,6-dimethylazepan-4-
IUPAC Name ] Calculated
one;hydrochloride

Molecular Formula CsH16CINO Calculated
Molecular Weight 177.67 g/mol Calculated
CAS Number 2031268-83-2 [1]
Canonical SMILES CC1(C)CC(=0)CCNc1.Cl
White to off-white solid
Appearance .
(Predicted)
N Soluble in water and polar
Solubility ] ]
organic solvents (Predicted)
Melting Point Not available

Synthesis and Reaction Mechanisms

While a specific, documented synthesis for 6,6-Dimethylazepan-4-one hydrochloride is not
readily available in peer-reviewed literature, a plausible synthetic route can be proposed based
on established methods for the synthesis of substituted azepan-4-ones. A common and
effective method involves a gold-catalyzed [5+2] annulation reaction.[2][3]
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Proposed Synthetic Pathway: Gold-Catalyzed [5+2]
Annulation

This approach involves the construction of the seven-membered azepane ring from a linear
precursor.

Experimental Protocol: Proposed Synthesis of 6,6-Dimethylazepan-4-one
Step 1: Synthesis of N-(3,3-dimethylbut-4-yn-1-yl)ethanamine

e To a solution of 3,3-dimethylbut-4-yn-1-amine in a suitable solvent such as acetonitrile, add a
base like potassium carbonate.

e Slowly add an acetylating agent (e.g., acetyl chloride or acetic anhydride) at a controlled
temperature.

» Monitor the reaction by thin-layer chromatography (TLC) until completion.

» Work up the reaction mixture by quenching with water and extracting the product with an
organic solvent.

 Purify the crude product by column chromatography to yield N-(3,3-dimethylbut-4-yn-1-
yl)ethanamine.

Step 2: Gold-Catalyzed Cyclization

Dissolve the N-(3,3-dimethylbut-4-yn-1-yl)ethanamine intermediate in a suitable solvent
(e.g., dichloromethane).

o Add a gold(l) catalyst, such as (2-biphenyl)Cy2PAUNTf2, to the solution.[3]

 Stir the reaction mixture at room temperature or with gentle heating, monitoring its progress
by TLC or GC-MS.

e Upon completion, quench the reaction and purify the resulting 6,6-Dimethylazepan-4-one by
column chromatography.

Step 3: Formation of the Hydrochloride Salt
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» Dissolve the purified 6,6-Dimethylazepan-4-one in a suitable anhydrous solvent (e.g., diethyl
ether or isopropanol).

o Bubble anhydrous hydrogen chloride gas through the solution or add a solution of HCI in a

suitable solvent.
e The hydrochloride salt will precipitate out of the solution.

o Collect the solid by filtration, wash with a non-polar solvent, and dry under vacuum to obtain
6,6-Dimethylazepan-4-one hydrochloride.

lllllllllllll

Ring Formation

6,6-Dimethylazepan-4-one
Hydrochloride
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Caption: Proposed synthetic workflow for 6,6-Dimethylazepan-4-one hydrochloride.

Applications in Drug Discovery and Development

While specific biological activities of 6,6-Dimethylazepan-4-one hydrochloride have not been
reported, the azepan-4-one scaffold is a key structural element in various compounds with
therapeutic potential. The versatility of the ketone and the secondary amine functionalities
allows for a wide range of chemical modifications to explore structure-activity relationships
(SAR).

» Scaffold for Library Synthesis: The azepan-4-one core can be readily functionalized at the
nitrogen atom and through reactions involving the ketone. This makes it an attractive starting
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point for the generation of compound libraries for high-throughput screening against various
biological targets.

Neurological Disorders: The azepane ring is present in several centrally active agents. The
lipophilicity and conformational properties imparted by the gem-dimethyl group in 6,6-
Dimethylazepan-4-one could be explored for the development of novel agents targeting
receptors and enzymes in the central nervous system.

Oncology: Certain substituted azepane derivatives have demonstrated cytotoxic activity
against cancer cell lines. The unique substitution pattern of this compound could lead to
novel interactions with anticancer targets.
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Caption: Logical workflow for the utility of 6,6-Dimethylazepan-4-one HCI in drug discovery.
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Conclusion

6,6-Dimethylazepan-4-one hydrochloride represents a chemical entity with untapped
potential in the realm of medicinal chemistry. While direct experimental data remains scarce, its
structural features and the established importance of the azepan-4-one scaffold suggest that it
is a valuable compound for further investigation. The proposed synthetic route provides a
practical starting point for its preparation, and the outlined potential applications offer a
rationale for its inclusion in drug discovery programs. Future research focused on the
synthesis, characterization, and biological evaluation of this compound and its derivatives is
warranted to fully elucidate its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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